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Executive Summary

4,7-Dimethyloctan-4-ol (CAS: 19781-13-6) is a saturated, tertiary aliphatic alcohol.[1][2][3][4]
[5] Structurally homologous to the widely used fragrance material Tetrahydrolinalool (3,7-
Dimethyloctan-3-ol), this molecule is distinguished by the extension of the alkyl chain from an
ethyl to a propyl group at the quaternary carbon.[1]

As a chemical intermediate, it occupies a critical niche in organic synthesis and fine chemical
manufacturing.[1] Its tertiary hydroxyl group provides exceptional stability against oxidation,
making it an ideal scaffold for generating stable esters or as a non-reactive diluent in oxidative
environments.[1] However, this same steric hindrance presents specific challenges in
derivatization, requiring specialized protocols for esterification and dehydration.[1]

This guide details the physicochemical profile of 4,7-Dimethyloctan-4-ol, outlines its synthesis
via Grignard chemistry, and provides validated protocols for its downstream conversion into
high-value esters and alkene intermediates.[1]
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Chemical Profile & Physicochemical Properties[1][2]
[516][7][8]

The molecule functions as a "sterically hindered" lipophilic alcohol.[1] Its resistance to oxidation
allows it to persist in environments where primary or secondary alcohols would degrade to
aldehydes or ketones.[1]

Property Value Notes
IUPAC Name 4,7-Dimethyloctan-4-ol
CAS Number 19781-13-6
Molecular Formula C10H220
Molecular Weight 158.28 g/mol
Appearance Colorless, viscous liquid
] Floral, fresh, slightly Similar to Tetrahydrolinalool
Odor Profile ] ) .
woody/citrus but with lower volatility.[1][2][6]
- , High boiling point makes it a
Boiling Point 194-195 °C (at 760 mmHg) o
good fixative.[1]
Highly lipophilic; excellent
LogP (o/w) ~3.48 J y Pop -
organic solubility.[1]
. Class IlIA Combustible Liquid.
Flash Point ~82.5°C
[1]
o ] Resistant to oxidation; prone to
Reactivity Tertiary Alcohol

acid-catalyzed dehydration.[1]

Synthesis Architecture (Upstream Production)

To utilize 4,7-Dimethyloctan-4-ol as an intermediate, one must often synthesize it de novo or
purify it from industrial feedstocks.[1] The most robust laboratory-scale synthesis involves the
Grignard addition of propylmagnesium bromide to 6-methyl-2-heptanone (Methyl Isoamyl
Ketone).[1]
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Reaction Logic

The reaction exploits the nucleophilic attack of the propyl carbanion on the ketone carbonyl.[1]
The steric bulk of the isoamyl group in the ketone directs the addition but does not prevent it.[1]

o Vet hent Nucleophilic Addition

-Methyl-2-heptanone
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y Complex Acidic Workup
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(Hydrolysis)

Click to download full resolution via product page

Figure 1: Grignard synthesis pathway for 4,7-Dimethyloctan-4-ol from Methyl Isoamyl Ketone.
[L151[7][6]1[8]

Application Protocols (Downstream Processing)

The utility of 4,7-Dimethyloctan-4-ol lies in its conversion to esters (fragrance ingredients) or
alkenes (via dehydration).[1]

Protocol A: High-Yield Esterification (The "Hindered"
Challenge)

Objective: Synthesize 4,7-Dimethyloctan-4-yl Acetate. Challenge: Tertiary alcohols react poorly
with carboxylic acids under standard Fischer esterification conditions due to steric hindrance
and the risk of elimination (dehydration).[1] Solution: Use of Acetic Anhydride with a hyper-
nucleophilic catalyst (DMAP).[1]

Materials

e Substrate: 4,7-Dimethyloctan-4-ol (1.0 eq)
o Reagent: Acetic Anhydride (2.0 eq)[1]

o Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq)[1]
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» Base: Triethylamine (1.5 eq) to scavenge acid.

e Solvent: Dichloromethane (DCM) (Anhydrous).[1]

Step-by-Step Methodology

e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and
nitrogen inlet.

» Solvation: Dissolve 4,7-Dimethyloctan-4-ol (15.8 g, 100 mmol) in 100 mL anhydrous DCM.

» Base Addition: Add Triethylamine (21 mL, 150 mmol) and DMAP (0.61 g, 5 mmol). Cool the
mixture to 0°C in an ice bath.

e Acetylation: Add Acetic Anhydride (19 mL, 200 mmol) dropwise over 20 minutes.

o Note: The reaction is exothermic.[1] Maintain temperature < 10°C during addition to
prevent elimination side-reactions.[1]

¢ Reflux: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 6-12
hours. Monitor via TLC (Hexane:EtOAc 9:1) or GC-FID.[1]

¢ Quench: Cool to RT. Pour reaction mixture into 100 mL ice-cold saturated NaHCOs solution.
Stir vigorously for 30 minutes to hydrolyze excess anhydride.

o Extraction: Separate phases. Extract aqueous layer with DCM (2 x 50 mL).[1]

 Purification: Wash combined organics with 1M HCI (to remove amines), then Brine. Dry over
MgSOa.[1]

« |solation: Concentrate in vacuo. Purify via vacuum distillation (approx. 90-95°C @ 5 mmHg)
to obtain the ester.[1]

Protocol B: Controlled Dehydration to Isomeric Alkenes

Objective: Convert the alcohol into 4,7-dimethyl-3-octene and 4,7-dimethyl-4-octene. Utility:
These alkenes serve as intermediates for epoxidation or hydroformylation.[1]
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Materials
o Substrate: 4,7-Dimethyloctan-4-ol[1][2][4][5][9][6][10]

o Catalyst: p-Toluenesulfonic acid (pTSA) (1-2 mol%)[1]

e Solvent: Toluene (for azeotropic removal of water)[1]

Methodology

o Setup: Equip a flask with a Dean-Stark trap and reflux condenser.
o Reaction: Dissolve alcohol in Toluene. Add pTSA.[1]
o Dehydration: Reflux vigorously.[1] Water will collect in the trap.[1]

» Endpoint: Reaction is complete when theoretical water volume is collected (approx. 1.8 mL
per 15.8 g alcohol).[1]

o Workup: Wash toluene layer with NaHCOs to neutralize acid.[1] Distill the resulting alkene
mixture.

o Note: The product will be a mixture of Zaitsev (more substituted) and Hofmann (less
substituted) isomers, heavily favoring the trisubstituted alkene (4-octene derivative).[1]

Analytical Characterization (QC Standards)

To validate the purity of 4,7-Dimethyloctan-4-ol as an intermediate, use the following GC-MS

parameters.

Instrument: Agilent 7890B / 5977B MSD (or equivalent). Column: HP-5MS (30m x 0.25mm X
0.25um).[1]
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Parameter Setting
Inlet Temp 250 °C (Split 50:1)
Carrier Gas Helium @ 1.0 mL/min

60°C (hold 1 min) —» 10°C/min - 240°C (hold 5

Oven Program )
min)

MS Source 230 °C

143 (M-15, Loss of Methyl), 115 (Loss of
Key Fragments (m/z) Propyl), 71 (Isoamyl fragment), 43 (Base peak).

[1]

Note on Mass Spec: Tertiary alcohols often do not show a strong Molecular lon (M+) due to
rapid loss of water or alkyl groups.[1] Look for [M-18] (Dehydration) or alpha-cleavage
fragments.[1]

Safety & Handling (SDS Summary)

Hazard Classification:

o Skin Irritation: Category 2 (H315)[1][10]

o Eye Irritation: Category 2A (H319)[1]

o Specific Target Organ Toxicity: Single Exposure (Respiratory Irritation) (H335)[1]
Handling Protocols:

o PPE: Nitrile gloves and safety glasses are mandatory.[1]

o Storage: Store in a cool, dry place under nitrogen blanket. Tertiary alcohols are stable but
can absorb moisture.[1]

» Spill: Absorb with inert material (vermiculite).[1] Do not flush into surface water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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